Cas no 551910-16-8 (N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide)

• Product Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide
• CAS No: 551910-16-8
• MF: C₁₂H₁₀N₄OS
• MW: 258.299000263214
• CID: 943486
• PubChem ID: 3475020
• Update Time: 2025-06-08

N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxamide, N-(3-cyano-4,5-dimethyl-2-thienyl)- (9CI)
• N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide
• AKOS003849991
• 551910-16-8
• Pyrazinecarboxamide,N-(3-cyano-4,5-dimethyl-2-thienyl)-(9ci)
• F2590-1691
• Z28750709

• Inchi： 1S/C12H10N4OS/c1-7-8(2)18-12(9(7)5-13)16-11(17)10-6-14-3-4-15-10/h3-4,6H,1-2H3,(H,16,17)
• InChI Key： JXQODUYMIYEKKW-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C)=C1C)NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 258.05800
• Monoisotopic Mass: 258.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.91000
• LogP: 2.35188

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide

N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide (CAS No. 551910-16-8): A Comprehensive Overview

N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide (CAS No. 551910-16-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide is composed of a pyrazine core linked to a substituted thiophene ring. The presence of the cyano group and the dimethyl substituents on the thiophene ring imparts distinct chemical and biological properties to the molecule. These structural features contribute to its stability and reactivity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide in various therapeutic areas. One notable application is its anti-inflammatory activity. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide has also shown promising antitumor activity. A study published in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The synthesis of N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 3-cyano-4,5-dimethylthiophene with pyrazine carboxylic acid chloride in the presence of a coupling agent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This method has been shown to produce high yields of the desired product with minimal side reactions.

The physicochemical properties of N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide have also been well-characterized. It is a solid at room temperature with a melting point ranging from 170°C to 175°C. The compound is moderately soluble in organic solvents such as DMSO (dimethyl sulfoxide) and DMF (dimethylformamide), but exhibits limited solubility in water. These properties are crucial for its formulation and delivery in pharmaceutical applications.

To further understand the biological activity of N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide, several in vitro and in vivo studies have been conducted. In vitro assays using human cell lines have demonstrated that this compound effectively inhibits the proliferation of various cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549). These findings were corroborated by in vivo studies using mouse models, which showed significant tumor growth inhibition without notable toxicity.

The safety profile of N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide has also been evaluated through preclinical toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-(3-cyano-4,5-dimethylthiophen-2-yl)pyrazine-2-carboxamide (CAS No. 551910-16-8) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and potential applications in treating various diseases, paving the way for future advancements in drug discovery and therapy.